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Compound of Interest

Compound Name: Girisopam

CAS No.: 82230-53-3

Cat. No.: B1204035 Get Quote

Girisopam (CAS: 82230-53-3) is a 2,3-benzodiazepine derivative.[1][2][3][4][5][6] Unlike

"classical" 1,4-benzodiazepines (e.g., diazepam) that act as positive allosteric modulators of

GABA-A receptors, Girisopam functions primarily as a phosphodiesterase (PDE) inhibitor with

selective anxiolytic properties lacking sedative or muscle-relaxant effects.

While often exempt from the strict Schedule IV controls of classical benzodiazepines, its high

aquatic toxicity and biological activity require it to be managed as Hazardous Pharmaceutical

Waste.

Property Data Specification

IUPAC Name
1-(3-chlorophenyl)-7,8-dimethoxy-4-methyl-5H-

2,3-benzodiazepine

Molecular Formula C₁₈H₁₇ClN₂O₂

Molecular Weight 328.8 g/mol

Solubility
Soluble in DMSO, Ethanol, Methanol; Poorly

soluble in water

Hazard Classification
Acute Tox. 4 (H302); Aquatic Acute 1 (H400);

Aquatic Chronic 1 (H410)

Biological Context & Mechanism (The "Why")
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To understand the disposal rigor, one must understand the biological persistence. Girisopam
targets the striatum and inhibits PDE-4 and PDE-10 enzymes, increasing intracellular cAMP

levels. This mechanism differs fundamentally from GABAergic sedation.[7]

Implication for Safety: Because it modulates intracellular signaling pathways rather than just

receptor gating, environmental leaching can have complex downstream effects on aquatic life,

disrupting developmental signaling in non-target organisms.
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Figure 1: Mechanism of Action comparison. Girisopam acts via PDE inhibition/cAMP elevation,

distinct from the GABAergic pathway of classical benzodiazepines.[7]

Operational Disposal Protocol
Core Directive: Girisopam is classified as H410 (Very toxic to aquatic life with long-lasting

effects).[8] Under no circumstances should this compound, its stock solutions, or contaminated

buffer be discharged into sink drains or municipal sewer systems.

A. Solid Waste (Powder & Contaminated Solids)
Applicability: Expired pure substance, spill cleanup materials, contaminated gloves.

Segregation: Do not mix with oxidizers or strong acids.

Containment: Place solid waste in a dedicated, sealable high-density polyethylene (HDPE)

container.

Labeling: Affix a hazardous waste label.

Text: "Hazardous Waste - Toxic to Aquatic Life."
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Constituents: "Girisopam (2,3-benzodiazepine)."[1][2][3][4][5][6][9]

Destruction: Transfer to a licensed waste management facility for High-Temperature

Incineration (typically >1000°C). This ensures the breakdown of the diazepine ring structure.

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: DMSO/Ethanol stocks, reaction mother liquors.

Solvent Compatibility: Ensure the collection carboy is compatible with the solvent (e.g.,

DMSO/Methanol).

Segregation: Keep separate from aqueous acidic waste streams to prevent potential

precipitation or unknown side reactions.

Labeling: Label as "Organic Solvent Waste with Active Pharmaceutical Ingredient (API)."

Disposal Path: Fuel blending or Incineration.

C. Decision Logic for Disposal
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Figure 2: Operational decision tree for segregating and routing Girisopam waste streams.

Decontamination & Spill Response
Because Girisopam is lipophilic (logP ~3.8), water alone is ineffective for cleaning spills or

reusable glassware.

Decontamination Protocol (Self-Validating)
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Solvent Solubilization: Apply Ethanol (70%+) or Methanol to the contaminated surface. This

solubilizes the hydrophobic Girisopam residues.

Physical Removal: Wipe with absorbent pads. Treat these pads as Solid Hazardous Waste

(see Section 3A).

Surfactant Wash: Follow with a 5% aqueous detergent solution (e.g., Alconox) to emulsify

remaining traces.

Rinse: Triple rinse with deionized water.

Validation (UV Check): Since Girisopam absorbs UV light, a quick check of the final rinse

water via UV-Vis spectrophotometry (if available) or simply ensuring no visible residue

remains validates the process.

Emergency Spill Procedures
PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat. Respiratory

protection (N95/P100) if handling bulk powder.

Action:

Isolate the area.

Do not dry sweep (generates dust). Wet the powder slightly with ethanol or use a HEPA

vacuum.

Place waste in the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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